Cas no 2680816-66-2 (benzyl N-(3-acetylpyridin-4-yl)carbamate)

• Product Name: benzyl N-(3-acetylpyridin-4-yl)carbamate
• CAS No: 2680816-66-2
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 5635402
• PubChem ID: 165915884
• Update Time: 2025-06-14

benzyl N-(3-acetylpyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-acetylpyridin-4-yl)carbamate
• EN300-28283326
• 2680816-66-2

• Inchi： 1S/C15H14N2O3/c1-11(18)13-9-16-8-7-14(13)17-15(19)20-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17,19)
• InChI Key： UUAVNZBIMVRAMM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN=CC=1C(C)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.10044231g/mol
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.3Ų

Additional information on benzyl N-(3-acetylpyridin-4-yl)carbamate

Comprehensive Overview of Benzyl N-(3-acetylpyridin-4-yl)carbamate (CAS No. 2680816-66-2)

Benzyl N-(3-acetylpyridin-4-yl)carbamate (CAS No. 2680816-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a pyridine ring substituted with an acetyl group at the 3-position and a carbamate moiety linked via a benzyl group. Such structural characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for high-purity chemical intermediates like Benzyl N-(3-acetylpyridin-4-yl)carbamate has surged, driven by advancements in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, which are pivotal in targeting diseases such as cancer and inflammatory disorders. The compound's acetylpyridine core is also being explored for its potential in neuroprotective applications, aligning with the growing focus on central nervous system (CNS) drug development.

From a synthetic chemistry perspective, Benzyl N-(3-acetylpyridin-4-yl)carbamate exemplifies the importance of carbamate-protecting groups in organic synthesis. The benzyloxycarbonyl (Cbz) group is widely used to protect amines during multi-step reactions, and its incorporation in this compound highlights its versatility. This has led to increased searches for carbamate derivatives and pyridine-based intermediates in academic and industrial laboratories worldwide.

The compound's solubility and stability under various conditions have also been topics of interest. Studies indicate that Benzyl N-(3-acetylpyridin-4-yl)carbamate exhibits moderate solubility in polar organic solvents, making it suitable for solution-phase synthesis. Its stability at room temperature further enhances its practicality for large-scale production, a critical factor for pharmaceutical manufacturers.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for Benzyl N-(3-acetylpyridin-4-yl)carbamate. The push for sustainable chemical processes has led to explorations of catalytic methods and biocatalysis to reduce waste and energy consumption. This aligns with global trends toward environmentally friendly manufacturing, a hot topic in both scientific literature and industry forums.

Another area of growing interest is the compound's potential in computational chemistry and molecular modeling. With the rise of artificial intelligence (AI) in drug design, Benzyl N-(3-acetylpyridin-4-yl)carbamate serves as a model for studying structure-activity relationships (SAR). Its hydrogen-bonding capabilities and aromatic interactions are frequently analyzed in virtual screening campaigns, making it a recurring subject in cheminformatics databases.

Quality control and analytical characterization of Benzyl N-(3-acetylpyridin-4-yl)carbamate are equally critical. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to ensure purity and confirm structural integrity. These methods are frequently searched by quality assurance professionals, reflecting the compound's relevance in pharmaceutical analytics.

In summary, Benzyl N-(3-acetylpyridin-4-yl)carbamate (CAS No. 2680816-66-2) is a multifaceted compound with broad applicability in drug development, organic synthesis, and materials science. Its structural features and functional groups make it a subject of ongoing research, particularly in the realms of kinase inhibition and neuroprotection. As the scientific community continues to explore its potential, this compound remains a key player in the advancement of precision medicine and sustainable chemistry.